N-(5-chloro-2-pyridinyl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• Molecular Formula: C14H10ClN5O2S
• Molecular Weight: 347.8 g/mol
• IUPAC Name: N-(5-chloropyridin-2-yl)-2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H10ClN5O2S/c15-10-3-4-11(17-7-10)18-12(21)8-23-14-20-19-13(22-14)9-2-1-5-16-6-9/h1-7H,8H2,(H,17,18,21)
• InChI Key: PHJWYRSUUWVLBU-UHFFFAOYSA-N
• SMILES: C1=CC(=CN=C1)C2=NN=C(O2)SCC(=O)NC3=NC=C(C=C3)Cl

Description

N-(5-chloro-2-pyridinyl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is a chemical compound that has been extensively researched for its potential applications in the field of medicinal chemistry. It is a sulfonamide-containing compound that has been shown to have a variety of biological activities, including antibacterial, antifungal, and anticancer properties. In

Mechanism of Action

The mechanism of action of N-(5-chloro-2-pyridinyl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in bacterial and fungal cell wall synthesis. It has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit bacterial and fungal cell wall synthesis, leading to cell death. It has also been shown to induce apoptosis in cancer cells, leading to cell death. In addition, it has been shown to have anti-inflammatory activity, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-chloro-2-pyridinyl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide in lab experiments include its broad-spectrum antibacterial, antifungal, and anticancer activity. It is also relatively easy to synthesize and has a high yield. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(5-chloro-2-pyridinyl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for bacterial and fungal infections and cancer. Another direction is to explore its potential as an anti-inflammatory agent for the treatment of inflammatory diseases. Additionally, research could be done to optimize the synthesis method to increase yield and purity of the compound.

Synthesis Methods

The synthesis of N-(5-chloro-2-pyridinyl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide involves the reaction of 5-chloro-2-pyridinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-(3-pyridinyl)-1,3,4-oxadiazol-2-thiol to form the desired product. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-2-{[5-(3-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to have antibacterial activity against a variety of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. It has also been shown to have antifungal activity against Candida albicans and Cryptococcus neoformans. In addition, it has been shown to have anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer.